Cas no 918437-88-4 (1,7-Diazaspiro[4.6]undecan-6-one, (5R)-)

• Product Name: 1,7-Diazaspiro[4.6]undecan-6-one, (5R)-
• CAS No: 918437-88-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 775809
• PubChem ID: 71427115
• Update Time: 2025-04-19

1,7-Diazaspiro[4.6]undecan-6-one, (5R)- Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[4.6]undecan-6-one, (5R)-
• (5R)-1,10-diazaspiro[4.6]undecan-11-one
• DTXSID30845865
• SCHEMBL22975111
• 918437-88-4
• (5R)-1,7-Diazaspiro[4.6]undecan-6-one

• Inchi： 1S/C9H16N2O/c12-8-9(5-3-7-11-9)4-1-2-6-10-8/h11H,1-7H2,(H,10,12)/t9-/m1/s1
• InChI Key： KPQNVHYFQNCPBT-SECBINFHSA-N
• SMILES： O=C1[C@@]2(CCCCN1)CCCN2

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.1Ų